10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol

• Molecular Formula: C25H18O3
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 10-(2-hydroxy-3-methoxynaphthalen-1-yl)phenanthren-9-ol
• InChI: InChI=1S/C25H18O3/c1-28-21-14-15-8-2-3-9-16(15)22(25(21)27)23-19-12-6-4-10-17(19)18-11-5-7-13-20(18)24(23)26/h2-14,26-27H,1H3
• InChI Key: CFNRGWOMHBBAFL-UHFFFAOYSA-N
• SMILES: COC1=CC2=CC=CC=C2C(=C1O)C3=C(C4=CC=CC=C4C5=CC=CC=C53)O

Description

10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol, also known as Honokiol, is a natural compound found in the bark of Magnolia trees. Honokiol has been extensively studied for its potential therapeutic properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Mechanism of Action

10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has been shown to modulate several signaling pathways in the body, including the NF-kappaB, MAPK, and PI3K/Akt pathways. It also has antioxidant properties and can scavenge free radicals in the body. 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has been shown to have a broad range of targets, including ion channels, enzymes, and receptors.
Biochemical and physiological effects:
10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit angiogenesis, induce apoptosis in cancer cells, and protect against neurodegeneration. 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has several advantages for lab experiments. It is a natural compound that can be obtained from plant sources, which makes it relatively easy to obtain. 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol also has a broad range of targets, which makes it useful for studying multiple signaling pathways. However, the low yield of 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol from Magnolol can make it difficult to obtain large quantities of the compound for experiments.

Future Directions

There are several future directions for research on 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol. One area of interest is the potential use of 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol in the treatment of cancer. 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has been shown to have anti-cancer effects in vitro and in vivo, and further research is needed to determine its potential as a cancer treatment. Another area of interest is the potential use of 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol in the treatment of neurodegenerative diseases. 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has been shown to have neuroprotective effects, and further research is needed to determine its potential as a treatment for diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to determine the safety and efficacy of 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol in humans, as most of the research on 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has been conducted in vitro or in animal models.

Synthesis Methods

10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol can be synthesized from Magnolol, which is also found in the bark of Magnolia trees. The synthesis process involves several steps, including oxidation, reduction, and demethylation. The yield of 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol from Magnolol is typically low, which makes it difficult to obtain large quantities of the compound.

Scientific Research Applications

10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has also been studied for its potential use in the treatment of anxiety, depression, and other psychiatric disorders.